Cas no 2024784-58-3 (4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide)

• Product Name: 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide
• CAS No: 2024784-58-3
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 6231907
• PubChem ID: 165523633
• Update Time: 2025-06-12

4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide
• EN300-1453547
• 4-[(dimethylamino)methyl]-N-ethylbenzene-1-sulfonamide
• 2024784-58-3

• Inchi： 1S/C11H18N2O2S/c1-4-12-16(14,15)11-7-5-10(6-8-11)9-13(2)3/h5-8,12H,4,9H2,1-3H3
• InChI Key： ITUUTUGCRNXNBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CN(C)C)(NCC)(=O)=O

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide

Introduction to 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide (CAS No: 2024784-58-3)

4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2024784-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, including the presence of a dimethylamino group and an N-ethyl substituent, contribute to its unique chemical properties and make it a subject of interest for further research and development.

The sulfonamide moiety in 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Sulfonamides are known to interact with biological targets such as enzymes and receptors, thereby modulating various physiological pathways. The specific arrangement of functional groups in this compound suggests potential applications in the design of novel therapeutic agents. For instance, the dimethylamino group may enhance solubility and bioavailability, while the N-ethyl substituent could influence metabolic stability and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide with biological targets. These studies have highlighted the compound's potential as a scaffold for drug discovery. By leveraging high-throughput screening techniques and structure-based drug design approaches, scientists have identified promising leads for further optimization. The combination of computational methods with experimental validation has accelerated the process of identifying compounds with desirable pharmacological profiles.

In addition to its pharmaceutical applications, 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide has shown promise in the field of materials science. The unique structural motifs present in this compound make it a candidate for developing novel polymers and functional materials. Researchers have explored its potential as a monomer or intermediate in polymer synthesis, aiming to create materials with enhanced mechanical strength, thermal stability, or electrical conductivity. The sulfonamide group, in particular, can contribute to hydrophilic properties, making it suitable for biomedical applications such as drug delivery systems.

The synthesis of 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only improve efficiency but also allow for the introduction of structural diversity, enabling the exploration of new derivatives with enhanced biological activity.

Current research efforts are focused on evaluating the pharmacokinetic and toxicological properties of 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide. Preclinical studies are being conducted to assess its efficacy and safety profiles in animal models. These studies aim to provide a comprehensive understanding of how the compound behaves within biological systems and identify any potential side effects or adverse reactions. The results from these investigations will be crucial in determining its suitability for further clinical development.

The role of sulfonamides as privileged scaffolds in drug discovery continues to be a topic of active investigation. 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide represents an example of how modifications to known structures can lead to novel compounds with improved therapeutic potential. By integrating knowledge from various disciplines such as organic chemistry, medicinal chemistry, and biochemistry, researchers can develop innovative strategies for drug design. This interdisciplinary approach is essential for addressing complex diseases and improving patient outcomes.

The future prospects for 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide are promising, with ongoing research aimed at expanding its applications across multiple fields. Whether used as a lead compound in drug development or as a building block for advanced materials, this compound exemplifies the importance of structural diversity in chemical innovation. As our understanding of molecular interactions continues to grow, compounds like 4-(dimethylamino)methyl-N-ethylbenzene-1-sulfonamide will undoubtedly play a significant role in shaping the future of science and technology.